Cas no 1354950-92-7 (3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one)

• Product Name: 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one
• CAS No: 1354950-92-7
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• MDL: MFCD20502040
• CID: 4592416
• Update Time: 2025-09-27

3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)-

• MDL： MFCD20502040
• Inchi： 1S/C9H14N4O/c1-6-5-8(12(2)11-6)13-4-3-7(10)9(13)14/h5,7H,3-4,10H2,1-2H3
• InChI Key： YNJIRSBZSLQZNX-UHFFFAOYSA-N
• SMILES： N1(C2N(C)N=C(C)C=2)CCC(N)C1=O

Computed Properties

• Exact Mass: 194.117
• Monoisotopic Mass: 194.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2

Additional information on 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one

Recent Advances in the Study of 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one (CAS: 1354950-92-7)

The compound 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one (CAS: 1354950-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidin-2-one and pyrazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and achieved an overall yield of 78%. This advancement addresses previous challenges related to low yields and impurities, making the compound more accessible for preclinical studies.

Pharmacological investigations have revealed that 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one exhibits selective inhibitory activity against certain kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated its potency in inhibiting specific isoforms of the MAPK family, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing kinase-targeted therapies, particularly for conditions such as rheumatoid arthritis and certain cancers.

Further mechanistic studies have explored the compound's interaction with biological targets at the molecular level. X-ray crystallography and molecular docking simulations have provided insights into its binding mode within the ATP-binding sites of target kinases. These structural analyses highlight the importance of the pyrazole ring and the amino group in mediating hydrogen-bond interactions, which are critical for its inhibitory activity. Such detailed understanding aids in the rational design of derivatives with enhanced selectivity and efficacy.

In addition to its kinase inhibitory properties, recent in vivo studies have evaluated the compound's pharmacokinetic and safety profiles. Preliminary results from rodent models indicate favorable oral bioavailability and a half-life suitable for once-daily dosing. Toxicity assessments revealed no significant adverse effects at therapeutic doses, supporting its progression to further preclinical development. However, additional studies are needed to assess long-term safety and potential off-target effects.

The versatility of 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one is further underscored by its exploration in combination therapies. A 2024 study investigated its synergistic effects with existing chemotherapeutic agents in cancer cell lines, showing enhanced apoptosis induction and reduced resistance development. These findings open new avenues for its use in multimodal treatment regimens, particularly for malignancies with limited therapeutic options.

In conclusion, 3-amino-1-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidin-2-one (CAS: 1354950-92-7) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and therapeutic applications. Ongoing research aims to optimize its pharmacological properties, explore additional biological targets, and advance it through the drug development pipeline. The compound's unique structural features and encouraging preclinical data warrant continued investigation and investment.